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Compound of Interest

Compound Name: 3-Amino-4-nitrophenol

Cat. No.: B174573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Amino-4-nitrophenol (CAS

Number: 16292-90-3), a key organic intermediate with significant applications in the

pharmaceutical and chemical industries. This document details its chemical properties,

synthesis protocols, primary applications, and essential safety information, presented in a

format tailored for technical professionals.

Chemical and Physical Properties
3-Amino-4-nitrophenol, also known as 5-hydroxy-2-nitroaniline, is a yellow crystalline powder.

[1] Its molecular structure, featuring both an amino and a nitro group on a phenol ring, makes it

a versatile precursor in various synthetic pathways.[1]
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Property Value Reference

CAS Number 16292-90-3 [2][3]

Molecular Formula C₆H₆N₂O₃ [2][4]

Molecular Weight 154.12 g/mol [2][4]

Appearance Yellow crystalline powder [1]

Melting Point 150-154°C [1]

Solubility
Soluble in water, methanol,

ethanol, and acetone
[1]

LogP 0.41 [1]

IUPAC Name 3-amino-4-nitrophenol [2]

Synthesis of 3-Amino-4-nitrophenol
A common laboratory-scale synthesis of 3-Amino-4-nitrophenol involves a multi-step process

starting from p-aminophenol.[5][6] The general workflow includes acetylation, nitration, and

subsequent hydrolysis.

Experimental Protocol: Synthesis from p-Aminophenol[5][6]

Acetylation: p-Aminophenol is reacted with acetic anhydride in the presence of glacial acetic

acid. The mixture is heated to reflux (approximately 128°C) for about 2 hours. This step

protects the amino group for the subsequent nitration.

Nitration: After cooling the reaction mixture to 25°C, fuming nitric acid is added dropwise

while maintaining the temperature. The mixture is stirred for approximately 1.5 hours,

resulting in the precipitation of yellow crystals of the nitrated intermediate.

Hydrolysis: The isolated intermediate is then hydrolyzed using a solution of sodium

hydroxide in ethanol. The mixture is heated to 60°C to remove the acetyl group and yield 3-
Amino-4-nitrophenol. The product is then precipitated by adjusting the pH with hydrochloric

acid.
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A generalized workflow for the synthesis of 3-Amino-4-nitrophenol.

Applications in Research and Drug Development
3-Amino-4-nitrophenol serves as a crucial building block in the synthesis of various high-

value organic compounds.

Pharmaceutical Intermediate: It is utilized in the synthesis of benzimidazole-based Factor Xa

inhibitors, which are important anticoagulants.[1] The compound is a key precursor for

creating more complex heterocyclic structures that form the core of these therapeutic agents.

It is also used as an intermediate in the synthesis of other active pharmaceutical ingredients

(APIs), including antimicrobials and anti-inflammatory drugs.[7]

Dye and Pigment Industry: A primary application of this compound is in the formulation of

hair dyes, where it is used to produce a range of red and bordeaux shades in both non-

oxidative and oxidative hair dye products.[1]

Analytical Chemistry: It has been employed as a matrix in visible matrix-assisted laser

desorption/ionization (MALDI) mass spectrometry, demonstrating its utility in analytical

techniques.[1]
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Materials Science: The electronic properties of 3-Amino-4-nitrophenol make it a precursor

for novel organic nonlinear optical (NLO) materials, which have potential applications in

photonics and optoelectronics.[8]
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Key application areas of 3-Amino-4-nitrophenol.

Safety and Handling
3-Amino-4-nitrophenol is a hazardous substance and requires careful handling in a laboratory

setting. It is classified as harmful and an irritant.[2]

Hazard Class GHS Code Hazard Statement

Acute Toxicity, Oral H302 Harmful if swallowed

Acute Toxicity, Dermal H312 Harmful in contact with skin

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Eye

Irritation
H319 Causes serious eye irritation

Acute Toxicity, Inhalation H332 Harmful if inhaled

Precautionary Measures:
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Handling: Use in a well-ventilated area or under a chemical fume hood.[9] Avoid breathing

dust and contact with skin and eyes.[9][10] Wear appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat.[9][10]

Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.[9] Keep

away from strong oxidizing agents.[9]

First Aid: In case of contact with eyes, rinse immediately with plenty of water for at least 15

minutes.[9] For skin contact, wash off immediately with soap and plenty of water.[9] If

inhaled, move the person to fresh air.[9] If swallowed, rinse mouth with water and seek

immediate medical attention.[9][11]

Conclusion
3-Amino-4-nitrophenol is a valuable and versatile chemical intermediate with established

applications in pharmaceuticals, dyes, and analytical sciences. Its synthesis is well-

documented, though it requires careful handling due to its hazardous nature. For researchers

and professionals in drug development, a thorough understanding of its properties and

reactivity is essential for leveraging its potential in the creation of novel compounds and

materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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